Cas no 700804-21-3 (Benzene, 1-(4-chlorobutoxy)-2-methoxy-4-nitro-)

• Product Name: Benzene, 1-(4-chlorobutoxy)-2-methoxy-4-nitro-
• CAS No: 700804-21-3
• MF: C₁₁H₁₄ClNO₄
• MW: 259.686162471771
• CID: 1741345
• PubChem ID: 62110776
• Update Time: 2025-04-21

Benzene, 1-(4-chlorobutoxy)-2-methoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(4-chlorobutoxy)-2-methoxy-4-nitro-
• 1-(4-chloro-butoxy)-2-methoxy-4-nitro-benzene
• SCHEMBL4045709
• DB-300618
• 700804-21-3
• AKOS011390447

• Inchi： 1S/C11H14ClNO4/c1-16-11-8-9(13(14)15)4-5-10(11)17-7-3-2-6-12/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： DLXJPEJFJDZSNW-UHFFFAOYSA-N
• SMILES： ClCCCCOC1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.06122
• Monoisotopic Mass: 259.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6